Cas no 64626-32-0 (2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-)

2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)- structure
64626-32-0 structure
Product Name:2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-
CAS No:64626-32-0
MF:C20H36O6
MW:372.496247291565
CID:515773
PubChem ID:71401320
Update Time:2025-07-12

2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)-
    • 7-[(2R,3S,4S)-4,6-dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]oxan-3-yl]heptanoic acid
    • 9ALPHA,11,15S-TRIHYDROXY-THROMBOX-13E-EN-1-OIC ACID
    • Thromboxane B1
    • CTK2F6709
    • SR-01000946741-1
    • Q27144319
    • HMS3649N04
    • SR-01000946741
    • (9beta,13E,15S)-9,11,15-trihydroxythrombox-13-en-1-oic acid
    • CS-0079777
    • (2R,3s,4s)-tetrahydro-4,6-dihydroxy-2-[(1e,3s)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-heptanoic acid
    • HY-120980
    • (9S,13E,15S)-9,11,15-trihydroxythrombox-13-en-1-oic acid
    • DB-214748
    • CHEBI:73994
    • 64626-32-0
    • 7-[(2R,3S,4S)-4,6-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]oxan-3-yl]heptanoic acid
    • Inchi: 1S/C20H36O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h12-13,15-18,20-22,25H,2-11,14H2,1H3,(H,23,24)/t15-,16-,17-,18+,20?/m0/s1
    • InChI Key: JSDWWNLTJCCSAV-YLQJXANPSA-N
    • SMILES: O1C(C[C@@H]([C@H](CCCCCCC(=O)O)[C@H]1C=C[C@H](CCCCC)O)O)O

Computed Properties

  • Exact Mass: 372.25100
  • Monoisotopic Mass: 372.25118886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 13
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 107.22000
  • LogP: 2.99340

2H-Pyran-3-heptanoicacid, tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-, (2R,3S,4S)- Pricemore >>

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